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Compound of Interest

Compound Name: 2,5-Bis(trimethylstannyl)thiophene

Cat. No.: B1590012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization data and

synthetic protocols for 2,5-Bis(trimethylstannyl)thiophene, a key building block in the field of

materials science.

Core Characterization Data
2,5-Bis(trimethylstannyl)thiophene is a bifunctional organotin compound widely utilized in the

synthesis of conjugated polymers for organic electronics.[1] Its symmetrical structure, with

trimethylstannyl groups at the 2 and 5 positions of the thiophene ring, makes it an ideal

monomer for cross-coupling reactions.[1]

Physical and Chemical Properties
The fundamental physical and chemical properties of 2,5-Bis(trimethylstannyl)thiophene are

summarized in the table below.
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Property Value Reference

CAS Number 86134-26-1
[1][2][3][4][5][6][7][8][9][10][11]

[12][13][14][15][16][17]

Molecular Formula C₁₀H₂₀SSn₂ [3][6][11]

Molecular Weight 409.75 g/mol [3][6]

Appearance
White to light yellow powder or

crystals
[4][12]

Melting Point 93-102 °C

Boiling Point 311.5 ± 52.0 °C (Predicted) [5]

Solubility
Practically insoluble in water

(0.032 g/L at 25 °C)
[2][11]

Purity >98.0% (GC) [4]

Spectroscopic Data
Spectroscopic analysis is crucial for confirming the structure and purity of 2,5-
Bis(trimethylstannyl)thiophene.

Spectroscopy Data Reference

¹H NMR

In d₆-DMSO: 7.34 ppm (s, 2H,

Thiophene-H), 0.32 ppm (s,

18H, (CH₃)₃Sn-)

[3]

¹³C NMR
In d₆-DMSO: 143.25 ppm,

136.39 ppm, -7.34 ppm
[3]

FT-IR

Key vibrational bands include

C-H stretching of the

thiophene ring (3100-3000

cm⁻¹) and Sn-C stretching and

rocking vibrations.
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Experimental Protocols
Synthesis of 2,5-Bis(trimethylstannyl)thiophene
The most common method for synthesizing 2,5-Bis(trimethylstannyl)thiophene is through a

directed lithiation of thiophene followed by stannylation.

Experimental Workflow: Synthesis of 2,5-Bis(trimethylstannyl)thiophene

Step 1: Dilithiation of Thiophene

Step 2: Stannylation

Step 3: Work-up and Purification

Thiophene

Reaction at 0 °C to reflux

n-Butyllithium (2.5 M in hexane) TMEDA Hexane (solvent)

Quenching at 0 °C

Dilithiated intermediate

Trimethyltin chloride

Aqueous work-up and extraction

Recrystallization from ethanol

2,5-Bis(trimethylstannyl)thiophene
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Caption: Workflow for the synthesis of 2,5-Bis(trimethylstannyl)thiophene.

Detailed Protocol:[3]

To a solution of tetramethylethylenediamine (TMEDA, 3.0 mL, 20.0 mmol) and thiophene

(2.3 mL, 10 mmol) in hexane (30 mL) at 0 °C under a nitrogen atmosphere, n-butyl lithium

(8.0 mL, 20.0 mmol, 2.5 M in n-hexane) is added dropwise.

The reaction mixture is then heated to reflux for 1 hour.

After cooling to 0 °C, trimethyltin chloride is slowly added.

The reaction is allowed to warm to room temperature.

An aqueous work-up is performed, followed by extraction with an organic solvent.

The organic layers are collected, dried over anhydrous Na₂SO₄, and the solvent is removed

under reduced pressure to yield a white solid.

The crude product is purified by recrystallization from ethanol.

Application in Stille Cross-Coupling Polymerization
2,5-Bis(trimethylstannyl)thiophene is a key monomer in Stille cross-coupling reactions to

synthesize conjugated polymers.

Experimental Workflow: Stille Cross-Coupling Polymerization
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Reactants and Catalyst

Polymer Precipitation and Purification

2,5-Bis(trimethylstannyl)thiophene

Stirring at reflux (e.g., 110 °C)
 for 24-48 hours

Dihaloaromatic comonomer Pd catalyst (e.g., Pd(PPh₃)₄) Anhydrous toluene

Precipitation in methanol

Soxhlet extraction

Conjugated Polymer

Click to download full resolution via product page

Caption: General workflow for Stille cross-coupling polymerization.

General Protocol:[5]

In a flame-dried Schlenk flask under an inert atmosphere, dissolve 2,5-
bis(trimethylstannyl)thiophene (1.0 eq) and a dihaloaromatic comonomer (1.0 eq) in

anhydrous toluene.

In a separate flask, prepare the palladium catalyst, for example, by dissolving

tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.01-0.02 eq) and a phosphine ligand

such as tri(o-tolyl)phosphine (P(o-tol)₃, 0.04-0.08 eq) in anhydrous toluene.

Add the catalyst solution to the monomer solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1590012?utm_src=pdf-body-img
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_Thienylsilane_Based_Conductive_Polymers.pdf
https://www.benchchem.com/product/b1590012?utm_src=pdf-body
https://www.benchchem.com/product/b1590012?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Degas the reaction mixture through several freeze-pump-thaw cycles.

Heat the mixture to reflux (approximately 110 °C for toluene) and stir for 24-48 hours under

an inert atmosphere.

After cooling, precipitate the polymer by pouring the reaction mixture into methanol.

Collect the polymer by filtration and purify it further, typically by Soxhlet extraction, to remove

catalyst residues and oligomers.

Biological Activity and Signaling Pathways
Current literature primarily focuses on the application of 2,5-Bis(trimethylstannyl)thiophene
in materials science. There is no significant information available regarding its biological activity

or its interaction with specific signaling pathways. Its use is intended for research in organic

electronics and not for human or veterinary applications.[1]

Safety Information
2,5-Bis(trimethylstannyl)thiophene is a hazardous substance and should be handled with

appropriate safety precautions.
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Hazard Statement Precautionary Statement

H300+H310+H330: Fatal if swallowed, in

contact with skin or if inhaled.

P260: Do not breathe

dust/fume/gas/mist/vapors/spray.

H410: Very toxic to aquatic life with long lasting

effects.

P262: Do not get in eyes, on skin, or on

clothing.

P273: Avoid release to the environment.

P280: Wear protective gloves/protective

clothing.

P301+P310+P330: IF SWALLOWED:

Immediately call a POISON CENTER/doctor.

Rinse mouth.

P302+P352+P310: IF ON SKIN: Wash with

plenty of water. Immediately call a POISON

CENTER/doctor.

P304+P340+P310: IF INHALED: Remove

person to fresh air and keep comfortable for

breathing. Immediately call a POISON

CENTER/doctor.

P391: Collect spillage.

P403+P233: Store in a well-ventilated place.

Keep container tightly closed.

This information is for guidance only. Always refer to the latest Safety Data Sheet (SDS) before

handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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